Cas no 2259315-70-1 (4-bromopyrimidine-2-carbonitrile-5,6-d2)

• Product Name: 4-bromopyrimidine-2-carbonitrile-5,6-d2
• CAS No: 2259315-70-1
• MF: C₅H₂BrN₃
• MW: 186.005802631378
• CID: 6820310
• PubChem ID: 172402447
• Update Time: 2025-03-01

4-bromopyrimidine-2-carbonitrile-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2259315-70-1
• CS-22070
• 4-bromopyrimidine-2-carbonitrile-5,6-d2

• Inchi： 1S/C5H2BrN3/c6-4-1-2-8-5(3-7)9-4/h1-2H/i1D,2D
• InChI Key： IPBOWNBJKYDXQB-QDNHWIQGSA-N
• SMILES： BrC1C([2H])=C([2H])N=C(C#N)N=1

Computed Properties

• Exact Mass: 184.95576Da
• Monoisotopic Mass: 184.95576Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6Ų